Cas no 181140-34-1 (N-(R)-Glycidyl Phthalimide)

• Product Name: N-(R)-Glycidyl Phthalimide
• CAS No: 181140-34-1
• MF: C₁₁H₉NO₃
• MW: 203.1941
• MDL: MFCD04973349
• CID: 139170
• PubChem ID: 719415
• Update Time: 2025-06-09

N-(R)-Glycidyl Phthalimide Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(2R)-2-oxiranylmethyl]-
• (R)-N-Glycidylphthalimide
• (R)-(-)-N-(2,3-Epoxypropyl)phthalimide
• (R)-N-(2,3-Epoxypropyl)Phthalimide
• (R)-(?)-N-(2,3-Epoxypropyl)phthalimide
• N-(R)-Glycidyl Phthalimide
• (R)-(-)-GLYCIDYL PHTHALIMIDE
• (R)-2-Oxiranylmethyl-Isoindole-1,3-Dione
• (R)-Glycidyl Phthalimide
• 2-((2R)-Oxiranylmethyl)-1H-Isoindole-1,3(2H)-Dione
• 2-[(2R)-Oxiran-2-Ylmethyl]-1H-Isoindole-1,3(2H)-Dione
• (R)-2-(Oxiranylmethyl)-1H-isoindole-1,3(2H)-dione
• Rivaroxaban Impurity M
• Rivaroxaban Impurity 7(R-isomer)
• (R)-(-)-N-(2,3-Epoxypropyl)pthalaMide
• (R)-N-(2,3-Epoxypropan-1-yl)phthalimide
• (R)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-2-oxiranylmethyl]-
• 2-[(2r)-oxiranylmethyl]-1h-isoindole-1,3-dione
• 2-[(2R)-Oxiranylmethyl)-1H-isoindole-1,3-dione
• N-[(R)-Glycidyl]phthalimide
• ISO029
• DUILGEYLVHGSEE-SSDOTTSWSA-N
• (R)-2-(phthalimidomethyl)oxirane
• 2902AH
• (R)-N-(2,3-Epoxypropyl)phthal
• 1H-Isoindole-1,3(2H)-dione, 2-((2R)-2-oxiranylmethyl)-
• Glycidyl phthalimide, (R)-
• AC9490
• 181140-34-1
• 1H-Isoindole-1,3(2H)-dione, 2-[(2R)-oxiranylmethyl]-
• J-011565
• 2-[(2R)-2-oxiranylmethyl]-1H-isoindole-1,3(2H)-dione
• DTXSID101045197
• G0327
• 2-[[(2R)-oxiran-2-yl]methyl]isoindole-1,3-dione
• N-(2(R), 3-Epoxypropyl)phthalimide
• J-803035
• EN300-3197329
• MFCD04973349
• UNII-FN3ZN7ZHU8
• 2-{[(2R)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL767566
• AS-69534
• CS-M0558
• (R)-(-)-N-(2,3-Epoxypropyl)phthalimide, >=99.0% (GC)
• (R)-N-(2,3-epoxypropyl)-phthalimide
• N-(R)-Glycidylphthalimide
• N-[(2R)-oxiran-2-ylmethyl]-phthalimide
• 2-[(2R)-OXIRAN-2-YLMETHYL]ISOINDOLE-1,3-DIONE
• AKOS015914626
• FN3ZN7ZHU8
• Z1509549164

• MDL： MFCD04973349
• Inchi： 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2/t7-/m1/s1
• InChI Key： DUILGEYLVHGSEE-SSDOTTSWSA-N
• SMILES： O1C([H])([H])[C@@]1([H])C([H])([H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9

Experimental Properties

• Color/Form: No data available
• Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9±20.4 °C
• Refractive Index: -10 ° (C=2.2, CHCl3)
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 58.7
• LogP: 0.84030
• Sensitiveness: Sensitive to humidity

N-(R)-Glycidyl Phthalimide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R41
• Safety Term：S26-39
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD46953)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on N-(R)-Glycidyl Phthalimide

Comprehensive Overview of N-(R)-Glycidyl Phthalimide (CAS No. 181140-34-1): Properties, Applications, and Industry Insights

N-(R)-Glycidyl Phthalimide (CAS No. 181140-34-1) is a specialized chiral epoxide derivative widely utilized in asymmetric synthesis and pharmaceutical intermediates. This compound, characterized by its glycidyl and phthalimide functional groups, has garnered significant attention in organic chemistry due to its role in stereoselective reactions. Its molecular structure, C₁₁H₉NO₃, offers unique reactivity, making it invaluable for constructing complex molecular frameworks.

In recent years, the demand for enantiomerically pure compounds like N-(R)-Glycidyl Phthalimide has surged, driven by advancements in chiral drug development and green chemistry. Researchers frequently search for "chiral epoxide applications" or "sustainable synthesis of glycidyl derivatives," reflecting industry trends toward eco-friendly methodologies. The compound’s stability under mild conditions aligns with the growing focus on atom-economical processes and catalytic asymmetric synthesis.

The synthesis of N-(R)-Glycidyl Phthalimide typically involves the reaction of (R)-epichlorohydrin with potassium phthalimide, followed by purification via crystallization. Its high enantiomeric excess (ee) (>98%) makes it a preferred choice for producing optically active intermediates. Industries often inquire about "scalable production of chiral building blocks" or "phthalimide-based catalysts," highlighting its commercial relevance.

Applications of CAS No. 181140-34-1 span multiple sectors. In pharmaceuticals, it serves as a precursor for β-blockers and antiviral agents, addressing queries like "glycidyl derivatives in drug design." The material science field explores its use in epoxy resins with enhanced thermal stability, responding to searches for "high-performance polymer modifiers." Additionally, its role in agrochemicals aligns with the demand for "stereoselective pesticide synthesis."

From a regulatory perspective, N-(R)-Glycidyl Phthalimide complies with major chemical inventories such as REACH and TSCA. Analytical techniques like HPLC and chiral GC ensure quality control, addressing common questions about "purity analysis of chiral compounds." Storage recommendations emphasize protection from moisture and light to maintain stability.

Innovations in continuous flow chemistry and biocatalysis are reshaping the production landscape for compounds like 181140-34-1. Recent publications highlight its utility in multistep cascades, resonating with searches for "flow reactor optimization." As industries prioritize cost-effective chiral synthesis, this compound remains a focal point for R&D.

In summary, N-(R)-Glycidyl Phthalimide (CAS No. 181140-34-1) exemplifies the intersection of chiral technology and industrial applicability. Its versatility in pharmaceuticals, materials, and agrochemicals—coupled with sustainable synthesis trends—positions it as a critical asset for modern chemistry. Future research may explore its potential in CO₂ fixation or bio-based epoxy systems, further expanding its utility.